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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902

Pyranthrone, identified by the Colour Index as C.I. Vat Orange 9, is a significant member of
the anthraquinone class of vat dyes.[1][2][3] Its robust performance and characteristic orange
hue have established its use in the dyeing of cellulosic fibers such as cotton, viscose, and silk.
[4][5][6] This technical guide provides an in-depth analysis of Pyranthrone's classification as a
vat dye, detailing its chemical properties, the mechanism of vatting, and standardized
experimental protocols for its application.

Chemical and Physical Properties

Pyranthrone, with the chemical name 8,16-Pyranthrenedione, is an organic compound that
exists as an orange powder in its solid state.[2] It is insoluble in water, a defining characteristic
of vat dyes, but shows slight solubility in organic solvents like 1,2,3,4-Tetrahydronaphthalene
and Xylene.[4] The core of its chemical identity and behavior as a dye is its complex polycyclic
aromatic hydrocarbon structure.[7]

A summary of its key identifiers and physical properties is presented below.
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Property Value Reference
Chemical Name 8,16-Pyranthrenedione

C.I. Name C.I. Vat Orange 9 [2]

C.I. Number 59700

CAS Number 128-70-1 [2][3]
Molecular Formula C30H1402 [2][3]
Molecular Weight 406.43 g/mol [2][3]
Appearance Orange Powder [2][4]
Solubility in Water Insoluble [8]

The Vat Dyeing Mechanism: The Principle of
Classification

The classification of Pyranthrone as a vat dye is fundamentally based on its ability to undergo
a reversible reduction-oxidation (redox) reaction, which is central to the vat dyeing process.[9]
[10] This process, known as "vatting," temporarily transforms the insoluble dye molecule into a
water-soluble form that can be absorbed by textile fibers.

The key stages are:

e Reduction (Vatting): The insoluble Pyranthrone pigment is treated with a reducing agent,
typically sodium hydrosulfite, in an alkaline solution (e.g., sodium hydroxide). This converts
the carbonyl groups (>C=0) in the Pyranthrone molecule into hydroxyl groups (>C-O~ Nat),
forming the water-soluble sodium salt, known as the leuco-vat dye.[10][11] For Pyranthrone,
this soluble leuco form exhibits a characteristic blue-red color.[1][8]

» Dyeing (Substantivity): The cellulosic material is immersed in this alkaline solution of the
leuco-vat dye. In its soluble form, the dye has a high affinity (substantivity) for the fibers and
diffuses into the fiber structure.
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o Oxidation: After the fiber has absorbed the leuco-vat dye, it is removed from the dyebath and
exposed to an oxidizing agent, commonly air or a chemical oxidant like hydrogen peroxide or
sodium perborate. This step reverses the reduction, converting the hydroxyl groups back to
their original carbonyl form.

» Fixation: The oxidation process regenerates the original, water-insoluble Pyranthrone
molecule, which becomes mechanically trapped within the matrix of the fibers.[10] This
results in a dyeing with high fastness properties.

The chemical transformation pathway is visualized below.
Vatting and Oxidation Pathway of Pyranthrone.

Experimental Protocol: Exhaust Dyeing of Cotton

This section provides a detailed methodology for the application of Pyranthrone (C.I. Vat
Orange 9) to cotton fabric in a laboratory setting.

Materials and Reagents:

e Pyranthrone (C.I. Vat Orange 9) dye powder
» Scoured and bleached cotton fabric

e Sodium hydroxide (NaOH)

e Sodium hydrosulfite (Na2S204)

o Glacial acetic acid (CHsCOOH)

e Non-ionic soap

« Distilled water

Procedure:

o Pre-treatment: The cotton fabric is first wetted out in a solution containing a wetting agent to
ensure uniform dye uptake.
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» Vat Preparation (Vatting):
o Adyebath is prepared with a specific liquor-to-goods ratio (e.g., 20:1).
o The required amount of Pyranthrone dye paste is added to the bath.

o The temperature is raised, and sodium hydroxide is added to achieve the necessary
alkalinity.

o Sodium hydrosulfite is then carefully introduced to reduce the dye. The solution will
change color to a blue-ray red, indicating the formation of the soluble leuco form.[4] This
vatting stage is typically carried out for 10-15 minutes.[11]

e Dyeing:
o The pre-wetted cotton fabric is introduced into the prepared dyebath.

o The temperature is maintained according to the dye's application class (typically around
60-80°C for this type of dye).[11]

o The dyeing proceeds for 30-60 minutes to allow for the diffusion and absorption of the
leuco dye into the cotton fibers.

e Rinsing and Oxidation:
o The fabric is removed from the dyebath, and excess liquor is squeezed out.
o ltis then rinsed with cold water to remove surface dye and residual chemicals.

o Oxidation is carried out by exposing the fabric to air or by treating it in a bath containing an
oxidizing agent (e.g., hydrogen peroxide) until the original orange color is fully restored.

e Soaping (After-treatment):

o The dyed fabric is treated in a boiling solution containing a non-ionic soap. This step is
crucial to remove any unfixed surface dye and to stabilize the final shade.

o The fabric is rinsed thoroughly and dried.
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The workflow for this experimental protocol is illustrated in the diagram below.
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Experimental Workflow for Vat Dyeing with Pyranthrone.

Performance and Fasthess Characteristics

The method of fixing Pyranthrone within the fiber results in excellent fastness properties,
which are critical for textiles requiring high durability. However, it is noted as a "light brittle dye,"
which can accelerate the photo-degradation of cotton fibers upon exposure to sunlight.[1][4]

Fastness Property Grade Reference

Light Fastness (Standard) 5-6 [2]

Soaping Fastness (Fading) 4-5 [2]

Soaping Fastness (Staining) 5 [2]

Chlorine Fastness 4-5 [2]

Perspiration Fastness (Fading)  4-5 [2]

Perspiration Fastness

(Staining) 4 2l
Conclusion

Pyranthrone's classification as a vat dye is unequivocally established by its chemical nature
and application mechanism. Its insolubility in water necessitates a chemical reduction to a
soluble, substantive leuco form for application to cellulosic fibers. The subsequent in-situ
oxidation regenerates the insoluble parent dye, locking it within the fiber and imparting high
fastness properties. This technical overview, including its chemical data, mechanistic pathways,
and detailed experimental protocols, provides a comprehensive resource for researchers and
professionals in the field of dye chemistry and textile science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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